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Compound of Interest

Compound Name: WBC100

Cat. No.: B10861043 Get Quote

Essential Safety and Handling Guide for
WBC100
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the potent and selective c-Myc inhibitor, WBC100. Our goal is to

furnish laboratory personnel with the necessary information to ensure safety and maintain

compound integrity, thereby fostering a trusted partnership in your research endeavors.

I. Personal Protective Equipment (PPE)
Given that WBC100 is a potent laboratory compound, stringent adherence to PPE protocols is

mandatory to prevent exposure. While a specific Occupational Exposure Limit (OEL) for

WBC100 has not been established, a conservative approach is recommended, treating it as a

high-potency agent.

A. Engineering Controls: The First Line of Defense

Primary containment through engineering controls is crucial. All handling of powdered WBC100
and initial solution preparation should be conducted in a certified chemical fume hood, a

ventilated balance enclosure, or a glove box to minimize inhalation risk.

B. Recommended PPE
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The following table summarizes the recommended PPE for handling WBC100 in both solid and

solution forms.

Task
Glove

Requirement

Eye

Protection
Lab Coat

Respiratory

Protection
Other

Handling

Solid

WBC100

Double-

gloving with

nitrile gloves

Chemical

safety

goggles and

a face shield

Disposable,

back-closing

gown with

tight-fitting

cuffs

NIOSH-

approved

N95 or

higher-rated

respirator

Disposable

sleeve covers

and shoe

covers

Handling

WBC100 in

DMSO

Solution

Double-

gloving with

nitrile or butyl

rubber gloves

Chemical

safety

goggles

Chemical-

resistant lab

coat or gown

Required if

not handled

in a fume

hood

N/A

C. Glove Selection and Breakthrough Times

WBC100 is often dissolved in Dimethyl Sulfoxide (DMSO). It is critical to select gloves that are

resistant to DMSO to prevent the absorption of WBC100 through the skin. The following table

provides general breakthrough time data for common glove materials when in contact with

DMSO. Note: Breakthrough times can vary by manufacturer and glove thickness. Always

consult the manufacturer's specific chemical resistance data.

Glove Material
Typical Breakthrough Time

(DMSO)
Rating

Nitrile 15 - 60 minutes Good for splash protection

Latex 90 - 120 minutes Good

Butyl Rubber > 480 minutes Excellent

Neoprene > 480 minutes Excellent

II. Procedural Workflow for Handling WBC100
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The following diagram outlines the standard operating procedure for the safe handling of

WBC100, from receiving the compound to its final disposal.

Preparation

Compound Handling

Experimental Use

Cleanup and Disposal

Don Appropriate PPE

Prepare Containment Area (Fume Hood)

Receiving and Unpacking

Weighing Solid Compound

Dissolving in Solvent (e.g., DMSO)

Perform Experiment

Decontaminate Surfaces and Equipment

Dispose of Waste

Doff PPE
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Click to download full resolution via product page

Caption: Procedural workflow for safe handling of WBC100.

III. Experimental Protocols
A. Preparation of a 10 mM Stock Solution of WBC100 in DMSO

Preparation: Don all required PPE as specified in the table above. Prepare the workspace

within a chemical fume hood by laying down absorbent, plastic-backed pads.

Weighing: Tare a clean, sterile microcentrifuge tube on a calibrated analytical balance.

Carefully add the desired amount of solid WBC100 to the tube using a chemical spatula.

Record the exact weight.

Dissolution: Using a calibrated micropipette, add the appropriate volume of anhydrous

DMSO to the microcentrifuge tube to achieve a 10 mM concentration. The molecular weight

of WBC100 is 459.53 g/mol .

Mixing: Vortex the solution until the WBC100 is completely dissolved.

Storage: Aliquot the stock solution into smaller, clearly labeled, and tightly sealed vials to

minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

B. Disposal Plan

Proper disposal of WBC100 and associated waste is critical to prevent environmental

contamination and accidental exposure.
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Waste Type Disposal Procedure

Solid WBC100 Waste
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

WBC100 in DMSO Solution

Collect in a designated, sealed container for

halogen-free organic solvent waste. Do not

dispose of down the drain.[1]

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated hazardous waste

container.

Contaminated PPE (gloves, gown, etc.)
Double-bag and dispose of as hazardous

chemical waste.

All waste must be disposed of through your institution's hazardous waste management

program.

IV. Signaling Pathway of WBC100-Mediated c-Myc
Degradation
WBC100 acts as a molecular glue, inducing the degradation of the oncoprotein c-Myc. The

diagram below illustrates this signaling pathway.
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Caption: WBC100-mediated degradation of c-Myc protein.

By adhering to these safety guidelines and operational procedures, researchers can handle

WBC100 with confidence, ensuring both personal safety and the integrity of their experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Bot Verification [naturtotalshop.com]

To cite this document: BenchChem. [Personal protective equipment for handling WBC100].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861043#personal-protective-equipment-for-
handling-wbc100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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